Cas no 2219378-63-7 (tert-butyl 8-fluoro-8-(hydroxymethyl)-6-azaspiro3.4octane-6-carboxylate)

• Product Name: tert-butyl 8-fluoro-8-(hydroxymethyl)-6-azaspiro3.4octane-6-carboxylate
• CAS No: 2219378-63-7
• MF: C₁₃H₂₂FNO₃
• MW: 259.317087650299
• CID: 5106578
• PubChem ID: 155894702
• Update Time: 2025-10-29

tert-butyl 8-fluoro-8-(hydroxymethyl)-6-azaspiro3.4octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-Azaspiro[3.4]octane-6-carboxylic acid, 8-fluoro-8-(hydroxymethyl)-, 1,1-dimethylethyl ester
• tert-butyl 8-fluoro-8-(hydroxymethyl)-6-azaspiro3.4octane-6-carboxylate

• Inchi： 1S/C13H22FNO3/c1-11(2,3)18-10(17)15-7-12(5-4-6-12)13(14,8-15)9-16/h16H,4-9H2,1-3H3
• InChI Key： ZGBFBDVFORXHDO-UHFFFAOYSA-N
• SMILES： C1C2(C(F)(CO)CN(C(OC(C)(C)C)=O)C2)CC1

Additional information on tert-butyl 8-fluoro-8-(hydroxymethyl)-6-azaspiro3.4octane-6-carboxylate

Comprehensive Overview of tert-butyl 8-fluoro-8-(hydroxymethyl)-6-azaspiro[3.4]octane-6-carboxylate (CAS No. 2219378-63-7)

tert-butyl 8-fluoro-8-(hydroxymethyl)-6-azaspiro[3.4]octane-6-carboxylate (CAS No. 2219378-63-7) is a specialized spirocyclic compound with significant potential in pharmaceutical and chemical research. This compound features a unique 6-azaspiro[3.4]octane core, which is increasingly recognized for its utility in drug discovery due to its structural rigidity and ability to modulate biological activity. The presence of a fluoro substituent and a hydroxymethyl group further enhances its versatility, making it a valuable intermediate for synthesizing novel therapeutic agents.

The growing interest in spirocyclic compounds like tert-butyl 8-fluoro-8-(hydroxymethyl)-6-azaspiro[3.4]octane-6-carboxylate is driven by their applications in targeting central nervous system (CNS) disorders, cancer therapeutics, and anti-inflammatory drugs. Researchers are particularly drawn to its fluorinated spirocyclic structure, which can improve metabolic stability and bioavailability—key factors in modern drug development. Additionally, the tert-butyl carboxylate group provides a protective moiety, facilitating further synthetic modifications.

From a synthetic chemistry perspective, CAS No. 2219378-63-7 is often utilized in medicinal chemistry and peptide mimetics. Its spirocyclic framework offers a conformational constraint that can enhance binding affinity to biological targets, a feature highly sought after in the design of GPCR modulators and enzyme inhibitors. Recent studies highlight its role in the development of next-generation kinase inhibitors, aligning with the current trend in precision medicine and targeted therapy.

The demand for tert-butyl 8-fluoro-8-(hydroxymethyl)-6-azaspiro[3.4]octane-6-carboxylate is also fueled by advancements in high-throughput screening (HTS) and combinatorial chemistry, where diverse molecular scaffolds are essential for identifying lead compounds. Its compatibility with click chemistry and bioorthogonal reactions further expands its utility in bioconjugation and probe design, addressing the needs of chemical biology research.

In the context of green chemistry, the synthesis and application of CAS No. 2219378-63-7 are being optimized to reduce environmental impact. Researchers are exploring catalytic methods and solvent-free conditions to produce this compound sustainably, reflecting the broader shift toward eco-friendly pharmaceutical manufacturing. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in promoting responsible consumption and production.

Market analysts predict steady growth for spirocyclic intermediates, including tert-butyl 8-fluoro-8-(hydroxymethyl)-6-azaspiro[3.4]octane-6-carboxylate, driven by the expanding pharmaceutical pipeline and increasing R&D investments. Its relevance in neurodegenerative disease research (e.g., Alzheimer’s and Parkinson’s) and oncology positions it as a critical building block for future therapeutics. Suppliers and manufacturers are scaling up production to meet the needs of contract research organizations (CROs) and academic laboratories worldwide.

For researchers and industry professionals, understanding the properties and applications of CAS No. 2219378-63-7 is essential. Key resources include SciFinder, Reaxys, and PubChem, where detailed spectroscopic data and synthetic protocols are available. As the field evolves, collaborations between chemists, biologists, and material scientists will further unlock the potential of this spirocyclic compound, paving the way for innovative solutions in healthcare and biotechnology.